Cyclobutanol, 1-ethynyl-2-methyl-2-(1-propenyl)-, [1alpha,2beta(E)]- (9CI)
Cyclobutanol, 1-ethynyl-2-methyl-2-(1-propenyl)-, [1alpha,2beta(E)]- (9CI)
Brand Name:
Vulcanchem
CAS No.:
114058-98-9
VCID:
VC0050757
InChI:
InChI=1S/C10H14O/c1-4-6-9(3)7-8-10(9,11)5-2/h2,4,6,11H,7-8H2,1,3H3/b6-4+/t9-,10-/m1/s1
SMILES:
CC=CC1(CCC1(C#C)O)C
Molecular Formula:
C10H14O
Molecular Weight:
150.221
Cyclobutanol, 1-ethynyl-2-methyl-2-(1-propenyl)-, [1alpha,2beta(E)]- (9CI)
CAS No.: 114058-98-9
Cat. No.: VC0050757
Molecular Formula: C10H14O
Molecular Weight: 150.221
* For research use only. Not for human or veterinary use.
![Cyclobutanol, 1-ethynyl-2-methyl-2-(1-propenyl)-, [1alpha,2beta(E)]- (9CI) - 114058-98-9](/images/no_structure.jpg)
Specification
| CAS No. | 114058-98-9 |
|---|---|
| Molecular Formula | C10H14O |
| Molecular Weight | 150.221 |
| IUPAC Name | (1S,2S)-1-ethynyl-2-methyl-2-[(E)-prop-1-enyl]cyclobutan-1-ol |
| Standard InChI | InChI=1S/C10H14O/c1-4-6-9(3)7-8-10(9,11)5-2/h2,4,6,11H,7-8H2,1,3H3/b6-4+/t9-,10-/m1/s1 |
| Standard InChI Key | VCGGPWOUUMLVPZ-NEPGKVPFSA-N |
| SMILES | CC=CC1(CCC1(C#C)O)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator